Cas no 954092-27-4 (2-(2-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(2-methoxy-5-methylphenyl)acetamide)

• Product Name: 2-(2-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(2-methoxy-5-methylphenyl)acetamide
• CAS No: 954092-27-4
• MF: C₂₂H₂₄N₂O₄S₂
• MW: 444.566963195801
• CID: 6021097
• PubChem ID: 16899753
• Update Time: 2025-07-16

2-(2-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(2-methoxy-5-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(2-methoxy-5-methylphenyl)acetamide
• 4-Thiazoleacetamide, 2-[[(3,5-dimethoxyphenyl)methyl]thio]-N-(2-methoxy-5-methylphenyl)-
• 2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-(2-methoxy-5-methylphenyl)acetamide
• AKOS024641346
• 2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(2-methoxy-5-methylphenyl)acetamide
• 2-(2-{[(3,5-dimethoxyphenyl)methyl]sulfanyl}-1,3-thiazol-4-yl)-N-(2-methoxy-5-methylphenyl)acetamide
• F2336-0100
• 954092-27-4

• Inchi： 1S/C22H24N2O4S2/c1-14-5-6-20(28-4)19(7-14)24-21(25)10-16-13-30-22(23-16)29-12-15-8-17(26-2)11-18(9-15)27-3/h5-9,11,13H,10,12H2,1-4H3,(H,24,25)
• InChI Key： NHVKTSMAXKLGAB-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC(C)=CC=C2OC)=O)N=C1SCC1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 444.11774960g/mol
• Monoisotopic Mass: 444.11774960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 12.82±0.70(Predicted)

Additional information on 2-(2-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(2-methoxy-5-methylphenyl)acetamide

Introduction to 2-(2-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(2-methoxy-5-methylphenyl)acetamide and Its Significance in Modern Chemical Biology

2-(2-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(2-methoxy-5-methylphenyl)acetamide, identified by its CAS number 954092-27-4, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif incorporates several key functional groups, including a thiazole ring, methylsulfanyl substituents, and aromatic rings with dimethoxy and methyl groups, which collectively contribute to its unique chemical properties and biological activities.

The thiazole core is a heterocyclic compound that has long been recognized for its pharmacological significance. Thiazole derivatives are ubiquitous in nature and have been extensively explored for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. In particular, the presence of the methylsulfanyl group at the 2-position of the thiazole ring in this compound suggests potential interactions with biological targets that may modulate cellular processes. Such modifications have been strategically employed in drug design to enhance binding affinity and selectivity.

Furthermore, the aromatic portion of the molecule, comprising a 2-methoxy-5-methylphenyl group at the N-terminal position and a 3,5-dimethoxyphenyl group attached to the thiazole ring via a methylsulfanyl bridge, introduces additional layers of complexity. Aromatic rings with methoxy and methyl substituents are frequently found in bioactive molecules due to their ability to engage in π-stacking interactions and hydrogen bonding. These interactions are critical for optimizing molecular recognition events within biological systems. The specific arrangement of these substituents may influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the biological behavior of complex molecules with greater accuracy. The structural features of 2-(2-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(2-methoxy-5-methylphenyl)acetamide make it a promising candidate for further investigation using these methodologies. For instance, molecular docking studies can be employed to explore its potential binding modes with target proteins such as kinases or transcription factors. Such virtual screening approaches have accelerated the discovery process in drug development pipelines.

In addition to its structural appeal, this compound has been investigated for its potential biological activities. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors implicated in human diseases. For example, modifications of the thiazole scaffold have been reported to modulate the activity of Janus kinases (JAKs), which play a crucial role in inflammatory signaling pathways. The presence of both dimethoxy and methyl groups on the aromatic rings could fine-tune the compound's interaction with these targets by influencing electronic distribution and steric hindrance.

The synthesis of this compound represents a testament to the ingenuity of modern organic chemistry. The construction of the thiazole core necessitates multi-step synthetic strategies that often involve cyclization reactions and functional group transformations. The introduction of the methylsulfanyl group requires precise control over reaction conditions to avoid unwanted side products. Similarly, the attachment of the aromatic substituents demands careful consideration of protecting group strategies to ensure regioselectivity during synthesis.

As research in chemical biology continues to evolve, compounds like 2-(2-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(2-methoxy-5-methylphenyl)acetamide will serve as valuable tools for exploring new therapeutic modalities. The integration of structural biology data with high-throughput screening technologies will further enhance our understanding of how such molecules interact with biological systems at a molecular level. This interdisciplinary approach holds great promise for uncovering novel drug candidates that address unmet medical needs.

The role of computational modeling in predicting physicochemical properties cannot be overstated. Parameters such as solubility, permeability across cell membranes (P-glycoprotein), and metabolic stability are critical determinants of a drug's efficacy and safety profile. Advanced computational methods can simulate these properties before experimental validation is undertaken, thereby streamlining the drug discovery process significantly.

In conclusion,2-(2-{(3,5-dimethoxyphenyl)methylsulfanyl}-1,3-thiazol-4-yl)-N-(2-methoxy-5-methylphenyl)acetamide (CAS no 954092-27-4) exemplifies how intricate molecular architectures can yield compounds with significant biological potential. Its unique combination of structural features positions it as a compelling subject for further investigation in chemical biology research. As our understanding of disease mechanisms deepens and new technologies emerge, this compound may play an instrumental role in developing next-generation therapeutics that offer improved efficacy and reduced side effects compared to existing treatments.